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molecular formula C9H14O3 B1267900 Ethyl 1-methyl-2-oxocyclopentanecarboxylate CAS No. 5453-88-3

Ethyl 1-methyl-2-oxocyclopentanecarboxylate

Cat. No. B1267900
CAS RN: 5453-88-3
M. Wt: 170.21 g/mol
InChI Key: UIZCVGDHOSROCR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07388103B2

Procedure details

Under vigorously agitation, 20.3 g of ethyl 2-oxocyclopentane carboxylate was added to 53.8 g of fine powdery anhydrous potassium carbonate, and after stirring for several minutes, to the mixture was added 90 ml of acetone. The reaction mixture was further stirred for 15 to 30 minutes at room temperature, then to the mixture was dropwise added 36.9 g of methyl iodide. Upon the completion of the addition, the reaction mixture was heated for reflux for 1 hour. The solvent was removed under reduced pressure, and the solid residue was washed with diethyl ether. The washing liquor was collected and washed with water. After removing the solvent, 22.0 g of pale yellow liquid was obtained. The liquid was distilled under reduced pressure, and 20.9 g of colorless liquid as a distillate cut of 131-133° C./39 mmHg was collected. Yield: 94.6%.
Name
ethyl 2-oxocyclopentane carboxylate
Quantity
20.3 g
Type
reactant
Reaction Step One
Name
potassium carbonate
Quantity
53.8 g
Type
reactant
Reaction Step One
Name
methyl iodide
Quantity
36.9 g
Type
reactant
Reaction Step Two
Name
acetone
Quantity
90 mL
Type
solvent
Reaction Step Three
Name
pale yellow liquid
Yield
94.6%

Identifiers

REACTION_CXSMILES
[O:1]=[C:2]1[CH2:6][CH2:5][CH2:4][CH:3]1[C:7]([O:9][CH2:10][CH3:11])=[O:8].[C:12](=O)([O-])[O-].[K+].[K+].CI>CC(C)=O>[CH3:12][C:3]1([C:7]([O:9][CH2:10][CH3:11])=[O:8])[CH2:4][CH2:5][CH2:6][C:2]1=[O:1] |f:1.2.3|

Inputs

Step One
Name
ethyl 2-oxocyclopentane carboxylate
Quantity
20.3 g
Type
reactant
Smiles
O=C1C(CCC1)C(=O)OCC
Name
potassium carbonate
Quantity
53.8 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Step Two
Name
methyl iodide
Quantity
36.9 g
Type
reactant
Smiles
CI
Step Three
Name
acetone
Quantity
90 mL
Type
solvent
Smiles
CC(=O)C

Conditions

Stirring
Type
CUSTOM
Details
after stirring for several minutes, to the mixture
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
The reaction mixture was further stirred for 15 to 30 minutes at room temperature
Duration
22.5 (± 7.5) min
ADDITION
Type
ADDITION
Details
Upon the completion of the addition
TEMPERATURE
Type
TEMPERATURE
Details
the reaction mixture was heated
TEMPERATURE
Type
TEMPERATURE
Details
for reflux for 1 hour
Duration
1 h
CUSTOM
Type
CUSTOM
Details
The solvent was removed under reduced pressure
WASH
Type
WASH
Details
the solid residue was washed with diethyl ether
CUSTOM
Type
CUSTOM
Details
The washing liquor was collected
WASH
Type
WASH
Details
washed with water
CUSTOM
Type
CUSTOM
Details
After removing the solvent

Outcomes

Product
Name
pale yellow liquid
Type
product
Smiles
CC1(C(CCC1)=O)C(=O)OCC
Measurements
Type Value Analysis
AMOUNT: MASS 22 g
YIELD: PERCENTYIELD 94.6%
YIELD: CALCULATEDPERCENTYIELD 99.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.